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Introduction

Ethyltrichlorosilane (C2H5SICI3) is a fundamental organosilicon compound characterized by
its high reactivity, particularly with water, and its role as a precursor in the synthesis of various
silicon-based materials. A thorough understanding of its physical properties, such as boiling
point and density, is critical for its safe handling, application in chemical synthesis, and for the
design and optimization of manufacturing processes. This guide provides a detailed overview
of these key physical characteristics, supported by established experimental methodologies.

Core Physical Properties

The physical state of ethyltrichlorosilane under standard conditions is a colorless, fuming
liquid with a sharp, irritating odor. It is known to react violently with water, producing corrosive
hydrogen chloride gas.

Data Summary

The boiling point and density of ethyltrichlorosilane have been determined by multiple
sources. The following table summarizes the reported values for these properties, providing a
range that is useful for practical applications.
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Physical Property Value Conditions
Boiling Point 99 -102 °C (210 - 216 °F) At 1 atm (760 mmHg)
Density 1.228 - 1.24 g/cm?3 At 19 -25°C (66 - 77 °F)

Detailed Data Points:

e Boiling Point: Reported values include 99 °C[1][2][3], 99.5 °C[4][5], 100-101 °CJ[6], and 102
°C[7].

» Density/Specific Gravity: Reported values include 1.24 g/cm3 at 25 °C[1], 1.2381 g/cm? at 20
°C (68 °F)[4][5], 1.2373 g/cm? at 20 °CJ[4], 1.238 g/cm?3 at 25 °C[2][3], 1.228 g/cm3 at 19
°C[7], and 1.237 g/mL[6].

Experimental Protocols

Precise determination of the physical properties of a volatile and corrosive compound like
ethyltrichlorosilane requires rigorous adherence to standardized experimental protocols. The
methodologies outlined below are based on established standards, such as those from ASTM
International, and are suitable for this purpose.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like ethyltrichlorosilane, a standard distillation method, such as
one adapted from ASTM D86, is appropriate.[1] This method measures the temperature of the
vapor as the liquid is distilled at atmospheric pressure.

Methodology:

o Apparatus Setup: A simple or fractional distillation apparatus is assembled in a fume hood
due to the corrosive and volatile nature of the substance. The apparatus consists of a
distilling flask, a condenser, a receiving cylinder, and a calibrated thermometer or
temperature probe. All glassware must be thoroughly dried to prevent reaction with the
silane.
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o Sample Preparation: A measured volume of ethyltrichlorosilane (e.g., 100 mL) is placed
into the distilling flask along with boiling chips to ensure smooth boiling.

« Distillation: The flask is heated gently. The heating rate is controlled to produce distillate at a
steady rate (e.g., 4-5 mL per minute).

o Temperature Reading: The thermometer bulb is positioned so that it is completely immersed
in the vapor phase, but not touching the liquid. The temperature is recorded when the first
drop of distillate falls from the condenser tip (initial boiling point) and remains constant as the
bulk of the material distills.

o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (101.3 kPa or 760 mmHg).

Density Determination (Digital Density Meter Method)

The density of a liquid is its mass per unit volume. A modern and accurate method for
determining the density of liquids is through the use of a digital density meter, following a
procedure like ASTM D4052.[3][6][8][9] This instrument measures the oscillation period of a U-
shaped tube filled with the sample, from which the density is calculated.

Methodology:

Apparatus: A digital density meter capable of precise temperature control is used. The
instrument must be suitable for handling corrosive liquids.

» Calibration: The instrument is calibrated prior to use with two standards of known density,
typically dry air and deionized water, at the desired measurement temperature (e.g., 20 °C or
25 °C).

o Sample Injection: A small, bubble-free aliquot of ethyltrichlorosilane is carefully injected
into the oscillating U-tube of the meter using a syringe. The measurement cell must be
completely filled. Given the reactivity of ethyltrichlorosilane, this procedure must be
performed in a dry, inert atmosphere (e.g., in a glove box) to prevent hydrolysis.

e Measurement: The instrument measures the oscillation period of the filled tube and
automatically calculates the density. The measurement is repeated until a stable reading is
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obtained.

o Cleaning: After measurement, the cell is thoroughly cleaned with an appropriate solvent and

dried completely to prevent corrosion and residue buildup.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for determining the boiling point of
ethyltrichlorosilane using the distillation method.
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Caption: Workflow for Boiling Point Determination by Distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
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